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Compound of Interest

Compound Name: 2-Amino-3-hydroxybenzaldehyde

Cat. No.: B7904644 Get Quote

An In-depth Technical Guide to 2-Amino-3-hydroxybenzaldehyde for Researchers and Drug

Development Professionals

Introduction
2-Amino-3-hydroxybenzaldehyde is a substituted aromatic aldehyde that serves as a pivotal

building block in synthetic organic chemistry. Its unique trifunctional arrangement—an amine, a

hydroxyl group, and an aldehyde on a benzene ring—offers versatile reactivity for constructing

complex molecular architectures. For researchers and scientists, particularly within the

pharmaceutical and drug development sectors, this compound is of significant interest as a

precursor to a range of biologically active molecules. Its applications include the synthesis of

potential therapeutics for neurological disorders and anti-inflammatory agents.[1]

This guide provides a comprehensive technical overview of 2-Amino-3-
hydroxybenzaldehyde, covering its chemical properties, commercial availability, quality

control standards, safe handling protocols, and applications. The objective is to equip

professionals with the necessary knowledge to effectively source, validate, and utilize this

valuable chemical intermediate in their research and development endeavors.

Chemical and Physical Properties
A thorough understanding of the fundamental properties of a chemical is the bedrock of its

effective application in research. These identifiers and properties are essential for accurate

documentation, safety assessment, and experimental design.
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Property Value Source(s)

IUPAC Name
2-amino-3-

hydroxybenzaldehyde
[2][3]

CAS Number 1004545-97-4 [2][4]

Molecular Formula C₇H₇NO₂ [1][2][4]

Molecular Weight 137.14 g/mol [3]

Appearance White to Yellow Solid [4]

SMILES C1=CC(=C(C(=C1)O)N)C=O [3]

InChI Key
TZTQYDXLYLAILR-

UHFFFAOYSA-N
[4]

Boiling Point
279.3 ± 30.0 °C at 760 mmHg

(Predicted)

Commercial Sourcing and Supplier Overview
2-Amino-3-hydroxybenzaldehyde is available from several reputable chemical suppliers that

cater to the research and pharmaceutical industries. When sourcing this compound, it is critical

to consider factors such as purity, available quantities, and the supplier's ability to provide

comprehensive documentation, including a Certificate of Analysis (CoA).
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Supplier / Partner Typical Purity CAS Number Notes

Sigma-Aldrich (Merck) 98% 1004545-97-4

Available through

various partners like

ChemScene LLC.

AstaTech, Inc. 95% 1004545-97-4
Listed on Sigma-

Aldrich's platform.[4]

Advanced

ChemBlocks
97% 1004545-97-4

Provides the

compound as a

building block for

research.[2]

BLD Pharmatech Co. Not specified 1004545-97-4

Offers supporting

documentation like

NMR and HPLC data.

[5]

Fluorochem 98% 1004545-97-4
Available as a

research chemical.

MySkinRecipes 95% 1004545-97-4

Lists applications in

pharmaceuticals and

dyes.[1]

This table is not exhaustive but represents a selection of established vendors. Researchers

should always verify current stock and request lot-specific documentation before purchase.

Quality Control and Analytical Validation
For any research, especially in drug development, the identity and purity of starting materials

are non-negotiable. A supplier's Certificate of Analysis (CoA) is the primary document for

quality verification. However, an in-house validation using standard analytical techniques is a

cornerstone of good laboratory practice (GLP).

Workflow for Sourcing and Quality Verification
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Phase 1: Sourcing

Phase 2: In-House Validation

Identify Potential
Suppliers

Request Quotes &
Certificates of Analysis (CoA)

Select Supplier Based on
Purity, Cost, & Availability

Receive Chemical &
Log Lot Number

Place Order

Perform Visual Inspection
(Color, Form)

Analytical Testing

Compare Results
with Supplier CoA

NMR Spectroscopy
(¹H, ¹³C)

Confirms Molecular Structure

HPLC / UPLC
Determines Purity (%)

Mass Spectrometry (MS)
Confirms Molecular Weight

FTIR Spectroscopy
Identifies Functional Groups

Release for
Experimental Use Quarantine & Contact Supplier

Discrepancy Found

Click to download full resolution via product page

Caption: Workflow for sourcing and validating 2-Amino-3-hydroxybenzaldehyde.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential to confirm

the chemical structure. The proton NMR should show characteristic peaks for the aldehyde

proton, aromatic protons, and protons from the amine and hydroxyl groups.

High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining

the purity of the compound. A high-purity sample will show a single major peak, with any

impurities appearing as smaller peaks.

Mass Spectrometry (MS): This technique confirms the molecular weight of the compound

(137.14 g/mol ), providing further evidence of its identity.[3]

Certificate of Analysis (CoA): Suppliers like BLD Pharmatech often provide access to

analytical data such as NMR and HPLC, which should be carefully reviewed.[5]

Applications in Research and Drug Development
The reactivity of 2-Amino-3-hydroxybenzaldehyde makes it a valuable intermediate in the

synthesis of more complex molecules.

Pharmaceutical Intermediates: It is explicitly used in the synthesis of compounds with

potential therapeutic properties.[1] Its structure is a key component for developing agents

targeting neurological disorders and for creating novel anti-inflammatory drugs.[1]

Enzyme Inhibitor Design: The benzaldehyde scaffold is a known starting point for designing

enzyme inhibitors. For instance, derivatives of hydroxybenzaldehydes have been

investigated as inhibitors for enzymes like aldehyde dehydrogenase (ALDH), which is

implicated in cancer.[6] The functional groups on 2-Amino-3-hydroxybenzaldehyde allow

for modifications to tune binding affinity and selectivity for specific enzyme active sites.

Heterocyclic Chemistry: The ortho-amino aldehyde functionality is a classic precursor for

building heterocyclic ring systems, such as quinolines and benzodiazepines, which are

privileged structures in medicinal chemistry.

Dyes and Pigments: The compound also finds use in the preparation of specialized dyes and

pigments.[1]

Safety, Handling, and Storage
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Proper handling and storage are paramount to ensure the stability of the compound and the

safety of laboratory personnel. Information is derived from Material Safety Data Sheets (MSDS)

for similar benzaldehyde derivatives.

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[7]

Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of dust or vapors.[7][8]

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse

immediately and thoroughly with water.[7][9]

Handling: Avoid creating dust. Do not eat, drink, or smoke when using this product. Wash

hands thoroughly after handling.[7]

Storage Recommendations:

Temperature: Store at recommended temperatures, often refrigerated at 4°C. Some

suppliers may recommend room temperature storage.[2] Always follow the supplier-specific

recommendation.

Atmosphere: For long-term stability, storing under an inert atmosphere (e.g., nitrogen) is

advisable to prevent oxidation.

Light: Protect from light, as aromatic aldehydes can be light-sensitive.[9]

Container: Keep the container tightly closed in a dry and well-ventilated place.[7]

Hazard Identification:

While a specific MSDS for 2-Amino-3-hydroxybenzaldehyde is not detailed in the search

results, related compounds are listed as harmful if swallowed, causing skin and eye irritation,

and potentially causing respiratory irritation.[7][10] It should be handled with care as a

potentially hazardous substance.
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Example Experimental Protocol: Synthesis of a
Schiff Base
The aldehyde functional group readily undergoes condensation reactions with primary amines

to form imines (Schiff bases). This is a fundamental reaction in the synthesis of many

pharmaceutical scaffolds.

Objective: To synthesize a Schiff base from 2-Amino-3-hydroxybenzaldehyde and a primary

amine (e.g., aniline).

Materials:

2-Amino-3-hydroxybenzaldehyde (1.0 eq)

Aniline (1.0 eq)

Ethanol (as solvent)

Glacial acetic acid (catalytic amount)

Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

Dissolve 2-Amino-3-hydroxybenzaldehyde in absolute ethanol in a round-bottom flask.

Add an equimolar amount of aniline to the solution.

Add a few drops of glacial acetic acid to catalyze the reaction.

Attach a condenser and heat the mixture to reflux for 2-4 hours. Monitor the reaction

progress using Thin Layer Chromatography (TLC).

Upon completion, allow the reaction mixture to cool to room temperature.

The product may precipitate upon cooling. If not, reduce the solvent volume under reduced

pressure.
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Collect the solid product by vacuum filtration and wash with cold ethanol.

Dry the product in a vacuum oven.

Characterize the final product using NMR, MS, and FTIR to confirm the formation of the

imine bond.

Reaction Pathway Diagram:

2-Amino-3-hydroxybenzaldehyde

+

Primary Amine (R'-NH₂) Ethanol, Δ
(Catalytic Acid) Schiff Base (Imine)

+

Water (H₂O)

Click to download full resolution via product page

Caption: General reaction scheme for Schiff base synthesis.

Conclusion
2-Amino-3-hydroxybenzaldehyde is a readily available and highly versatile chemical

intermediate essential for advanced organic synthesis. Its utility in constructing molecules for

the pharmaceutical and materials science sectors makes understanding its sourcing and

handling critical for researchers. By partnering with reputable commercial suppliers,

implementing rigorous in-house quality control, and adhering to strict safety protocols,

scientists and drug development professionals can effectively leverage the synthetic potential

of this valuable compound to drive innovation in their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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